Cas no 89622-08-2 (2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-)

2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel- structure
89622-08-2 structure
Product Name:2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
CAS No:89622-08-2
MF:C13H21NO4
MW:255.31014418602
CID:594664
Update Time:2023-03-29

2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylic acid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, cis-
    • 2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
    • 2-Cyclohexene-1-carboxylicacid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-,methylester,cis-
    • Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10-7-5-6-9(8-10)11(15)17-4/h5-6,9-10H,7-8H2,1-4H3,(H,14,16)/t9-,10+/m0/s1
    • InChI Key: NQYFMEUOKUMJOS-VHSXEESVSA-N
    • SMILES: [C@@H]1(C(OC)=O)C[C@H](NC(OC(C)(C)C)=O)CC=C1

Computed Properties

  • Exact Mass: 255.147
  • Monoisotopic Mass: 255.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd